molecular formula C12H18O5 B8468918 Diethyl [3-ethoxyprop-2-enylidene]malonate CAS No. 3040-24-2

Diethyl [3-ethoxyprop-2-enylidene]malonate

Cat. No.: B8468918
CAS No.: 3040-24-2
M. Wt: 242.27 g/mol
InChI Key: HGFFSRDAOVLOSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl [3-ethoxyprop-2-enylidene]malonate is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

3040-24-2

Molecular Formula

C12H18O5

Molecular Weight

242.27 g/mol

IUPAC Name

diethyl 2-(3-ethoxyprop-2-enylidene)propanedioate

InChI

InChI=1S/C12H18O5/c1-4-15-9-7-8-10(11(13)16-5-2)12(14)17-6-3/h7-9H,4-6H2,1-3H3

InChI Key

HGFFSRDAOVLOSG-UHFFFAOYSA-N

Canonical SMILES

CCOC=CC=C(C(=O)OCC)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred, refluxing solution of 1.0 g. of freshly fused zinc chloride in 220 g. (1.0 mole) of 1,1,3,3-tetraethoxypropane and 200 g. (1.96 moles) of acetic anhydride is added dropwise during 3 hr. 10 min. 91 g. (0.57 mole) of diethyl malonate. After addition is complete, the reaction mixture is refluxed for one-half hour after which time the lower boiling components of the reaction mixture are removed by distillation up to a vapor temperature of 120° C. (pot 130° C.). An additional 50 ml. of acetic anhydride are added and reflux is continued for 16 hr. Again, low boilers are removed and the desired product is isolated from the residue by vacuum distillation. There is obtained 120 g. (87%) of product as a yellow oil: b.p. 110°-128°/0.1-1.7 mm. ν (film) 1720 (C=O) and 1610 cm.-1 (C=O); δ(TMS,CDCL3) 7.47, 7.13, 6.25 (s, s, t, 1 H each, olefinic protons), 3.84-4.6 (m, 6H, ethyl methylene) and 1.35 (overlapping triplets, 9H, ethyl methyls).
[Compound]
Name
fused zinc chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1 mol
Type
reactant
Reaction Step Two
Quantity
1.96 mol
Type
reactant
Reaction Step Three
Quantity
0.57 mol
Type
reactant
Reaction Step Four

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